5-Chloro-2-methoxy-4-methyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide
5-Chloro-2-methoxy-4-methyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
825609-19-6
VCID:
VC0486763
InChI:
InChI=1S/C15H23ClN2O4S/c1-12-10-14(21-2)15(11-13(12)16)23(19,20)17-4-3-5-18-6-8-22-9-7-18/h10-11,17H,3-9H2,1-2H3
SMILES:
CC1=CC(=C(C=C1Cl)S(=O)(=O)NCCCN2CCOCC2)OC
Molecular Formula:
C15H23ClN2O4S
Molecular Weight:
362.9g/mol
5-Chloro-2-methoxy-4-methyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide
CAS No.: 825609-19-6
Main Products
VCID: VC0486763
Molecular Formula: C15H23ClN2O4S
Molecular Weight: 362.9g/mol
CAS No. | 825609-19-6 |
---|---|
Product Name | 5-Chloro-2-methoxy-4-methyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide |
Molecular Formula | C15H23ClN2O4S |
Molecular Weight | 362.9g/mol |
IUPAC Name | 5-chloro-2-methoxy-4-methyl-N-(3-morpholin-4-ylpropyl)benzenesulfonamide |
Standard InChI | InChI=1S/C15H23ClN2O4S/c1-12-10-14(21-2)15(11-13(12)16)23(19,20)17-4-3-5-18-6-8-22-9-7-18/h10-11,17H,3-9H2,1-2H3 |
Standard InChIKey | ORIZCCZZVRWLHU-UHFFFAOYSA-N |
SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)NCCCN2CCOCC2)OC |
Canonical SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)NCCCN2CCOCC2)OC |
PubChem Compound | 2239372 |
Last Modified | Nov 11 2021 |
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